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Executive Summary

N-Butyl-2-ethylhexylamine (C12Hz7N) represents a strategic class of "tunable" secondary
amines.[1] Unlike its symmetric counterparts (e.g., Di-n-butylamine or Di-2-ethylhexylamine),
this molecule offers a unique balance of physicochemical properties. Its asymmetry—
combining a linear butyl chain with a branched 2-ethylhexyl tail—disrupts crystalline packing,
thereby lowering the freezing point and enhancing solubility in non-polar aliphatic diluents (e.g.,
kerosene, dodecane).

For the application scientist, this molecule is a high-value tool for:
» Hydrometallurgy: Fine-tuning the extraction coefficient (

) of rare earth elements (REES) and actinides.

» Organic Synthesis: Introducing a defined lipophilic tail into pharmaceutical intermediates or
corrosion inhibitors without the excessive steric hindrance of two branched chains.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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Property Specification
IUPAC Name N-butyl-2-ethylhexan-1-amine
CAS Number 61614-51-5
Molecular Formula C12H27N
Molecular Weight 185.35 g/mol
Appearance Clear, colorless to pale yellow liquid
Density ~0.786 g/cm? (at 20°C)
N ) ~102-103°C @ 10 Torr (Predicted atm BP
Boiling Point
>210°C)
. Miscible in organic solvents (hexane, toluene,
Solubility ]
ethanol); Insoluble in water
pKa ~10.8 (Typical for dialkylamines)

Refractive Index

Field Insight: The "Asymmetry Advantage"

In cold-weather solvent extraction circuits, symmetric amines like Di-n-octylamine can
precipitate out of the organic phase, causing catastrophic phase inversion or pump failure. N-
Butyl-2-ethylhexylamine's asymmetric structure acts as an internal "anti-freeze," maintaining
liquid phase homogeneity at lower temperatures.

Synthesis & Manufacturing Protocol

The industrial standard for producing high-purity secondary amines is Reductive Amination.
This route minimizes the formation of tertiary amine byproducts compared to direct alkylation.

Reaction Pathway

The synthesis couples n-Butylamine with 2-Ethylhexanal (or conversely 2-Ethylhexylamine with
Butyraldehyde) under hydrogen pressure with a hydrogenation catalyst (Pd/C or Raney Nickel).
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Figure 1: Reductive amination pathway for the synthesis of N-Butyl-2-ethylhexylamine.

Experimental Protocol (Lab Scale)

» Charge: In a high-pressure autoclave, load equimolar amounts of n-Butylamine and 2-
Ethylhexanal.

o Catalyst: Add 1-3 wt% of 5% Pd/C catalyst.

o Dehydration: The reaction initially forms an imine, releasing water. In optimized industrial
setups, water is continuously removed to drive equilibrium.

e Hydrogenation: Pressurize with

(30-50 bar) and heat to 80-120°C. Stir vigorously to overcome mass transfer limitations.

« Purification: Filter catalyst. Distill the crude product under vacuum to remove unreacted
starting materials.

Application Core: Solvent Extraction
(Hydrometallurgy)

Secondary amines are critical extractants for anionic metal complexes (e.g., Uranium sulfate
complexes or Cobalt chloride complexes) via an lon Exchange Mechanism.

Mechanism of Action

In acidic media, the amine is protonated to form an alkylammonium cation (

), which then pairs with the metal anion.
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Where

is the metal anion complex (e.qg.,
).
Why Choose N-Butyl-2-ethylhexylamine?

o Steric Modulation: The 2-ethylhexyl group provides enough steric bulk to prevent the
formation of third phases (emulsions) often seen with straight-chain amines, while the butyl
group maintains faster kinetics than the massive di-2-ethylhexylamine.

o Selectivity: By adjusting the amine structure, researchers can fine-tune the separation factor

(

) between difficult pairs like Cobalt/Nickel or adjacent Lanthanides.
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Figure 2: Solvent Extraction (SX) circuit utilizing the amine as an ion-exchange carrier.

Analytical Characterization

To validate the identity of the synthesized or purchased material, rely on the following spectral
signatures:

« 1H NMR (CDCls, 400 MHz):
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o ppm: Multiplet (Terminal methyl groups).
o ppm: Broad Multiplet (Methylene backbone).
o ppm: Multiplet (

-protons adjacent to Nitrogen,

).
o ppm: Broad singlet (

, exchangeable with

).

e Mass Spectrometry (EI/ESI):

o Molecular lon

o Fragmentation often shows loss of the butyl group (
) or cleavage at the branched position.
Safety, Handling & Toxicology
Hazard Classification: Corrosive (Category 1B), Acute Toxicity (Oral/Dermal).

o Corrosivity: Like most low-molecular-weight amines, it causes severe skin burns and eye
damage. The high pH (>11 in water dispersion) saponifies fats in tissue.

» Vapor Hazard: Although less volatile than butylamine, vapors can cause respiratory irritation
(chemical pneumonitis).

o Storage: Store under nitrogen or argon. Amines react with atmospheric

to form carbamates, which appear as white crusts/solids.
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Self-Validating Safety Protocol: Before any pilot run, perform a "Water Tolerance Test." Mix a
small aliquot with water; if the pH of the agueous phase does not rise immediately, the amine
may be degraded (carbamate formation) or the phase separation is too slow for the intended
contactor equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Buy N-Butyl-2-ethylhexylamine | 61614-51-5 [smolecule.com]

 To cite this document: BenchChem. [N-Butyl-2-ethylhexylamine: Technical Guide &
Application Core]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13759729#n-butyl-2-ethylhexylamine-chemical-
formula-c12h27n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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